N-(1,3-benzodioxol-5-ylmethyl)-4-propoxynaphthalene-1-sulfonamide

• Molecular Formula: C21H21NO5S
• Molecular Weight: 399.5 g/mol
• IUPAC Name: N-(1,3-benzodioxol-5-ylmethyl)-4-propoxynaphthalene-1-sulfonamide
• InChI: InChI=1S/C21H21NO5S/c1-2-11-25-18-9-10-21(17-6-4-3-5-16(17)18)28(23,24)22-13-15-7-8-19-20(12-15)27-14-26-19/h3-10,12,22H,2,11,13-14H2,1H3
• InChI Key: IBNRESUQSHUBGN-UHFFFAOYSA-N
• SMILES: CCCOC1=CC=C(C2=CC=CC=C21)S(=O)(=O)NCC3=CC4=C(C=C3)OCO4

Description

N-(1,3-benzodioxol-5-ylmethyl)-4-propoxynaphthalene-1-sulfonamide, also known as BPNS, is a chemical compound that has gained significant attention in scientific research due to its potential therapeutic applications. BPNS is a sulfonamide derivative that belongs to the family of naphthalene compounds.

Mechanism of Action

The exact mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-4-propoxynaphthalene-1-sulfonamide is not fully understood. However, it has been suggested that N-(1,3-benzodioxol-5-ylmethyl)-4-propoxynaphthalene-1-sulfonamide exerts its therapeutic effects through the inhibition of certain enzymes and signaling pathways. N-(1,3-benzodioxol-5-ylmethyl)-4-propoxynaphthalene-1-sulfonamide has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), which is an enzyme involved in the production of inflammatory mediators. N-(1,3-benzodioxol-5-ylmethyl)-4-propoxynaphthalene-1-sulfonamide has also been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), which is a transcription factor involved in the regulation of inflammation and cell survival.
Biochemical and Physiological Effects:
N-(1,3-benzodioxol-5-ylmethyl)-4-propoxynaphthalene-1-sulfonamide has been shown to have a range of biochemical and physiological effects. It has been shown to reduce the production of inflammatory cytokines, such as interleukin-6 (IL-6) and tumor necrosis factor-alpha (TNF-α). N-(1,3-benzodioxol-5-ylmethyl)-4-propoxynaphthalene-1-sulfonamide has also been shown to induce apoptosis (programmed cell death) in cancer cells. Additionally, N-(1,3-benzodioxol-5-ylmethyl)-4-propoxynaphthalene-1-sulfonamide has been shown to improve cognitive function and reduce oxidative stress in animal models of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(1,3-benzodioxol-5-ylmethyl)-4-propoxynaphthalene-1-sulfonamide in lab experiments is its high potency and selectivity. N-(1,3-benzodioxol-5-ylmethyl)-4-propoxynaphthalene-1-sulfonamide has been shown to have a low toxicity profile and is well-tolerated in animal models. However, one of the limitations of using N-(1,3-benzodioxol-5-ylmethyl)-4-propoxynaphthalene-1-sulfonamide in lab experiments is its limited solubility in water, which may affect its bioavailability and pharmacokinetics.

Future Directions

There are several future directions for the research of N-(1,3-benzodioxol-5-ylmethyl)-4-propoxynaphthalene-1-sulfonamide. One area of interest is the development of N-(1,3-benzodioxol-5-ylmethyl)-4-propoxynaphthalene-1-sulfonamide analogs with improved pharmacokinetic properties and potency. Another area of interest is the investigation of the potential use of N-(1,3-benzodioxol-5-ylmethyl)-4-propoxynaphthalene-1-sulfonamide in combination with other therapeutic agents for the treatment of various diseases. Additionally, further studies are needed to elucidate the exact mechanism of action of N-(1,3-benzodioxol-5-ylmethyl)-4-propoxynaphthalene-1-sulfonamide and its potential therapeutic targets.

Synthesis Methods

The synthesis of N-(1,3-benzodioxol-5-ylmethyl)-4-propoxynaphthalene-1-sulfonamide involves the reaction of 1,3-benzodioxole-5-carboxaldehyde with 4-propoxynaphthalene-1-sulfonyl chloride in the presence of a base. The resulting product is purified through column chromatography to obtain N-(1,3-benzodioxol-5-ylmethyl)-4-propoxynaphthalene-1-sulfonamide in high yield and purity.

Scientific Research Applications

N-(1,3-benzodioxol-5-ylmethyl)-4-propoxynaphthalene-1-sulfonamide has been extensively studied for its potential therapeutic applications in various diseases. It has been shown to possess anti-inflammatory, anti-tumor, and anti-cancer properties. N-(1,3-benzodioxol-5-ylmethyl)-4-propoxynaphthalene-1-sulfonamide has also been investigated for its potential use in the treatment of neurodegenerative diseases, such as Alzheimer's and Parkinson's disease.